Cas no 130418-90-5 (tert-butyl (2R)-2-ethynylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-ethynylpyrrolidine-1-carboxylate
• CAS No: 130418-90-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD10698158
• CID: 98329
• PubChem ID: 10262067
• Update Time: 2025-04-18

tert-butyl (2R)-2-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-Ethynylpyrrolidine
• 1-Pyrrolidinecarboxylic acid,2-ethynyl-,1,1-dimethylethyl ester,(2R)-
• tert-butyl (2R)-2-ethynylpyrrolidine-1-carboxylate
• N-Boc-2-ethynylproline
• 1-tert-Butoxycarbonyl-2-ethynylpyrrolidine
• (R)-tert-butyl 2-ethynylpyrrolidine-1-carboxylate
• 2-Ethynyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-ethynyl-, 1,1-dimethylethyl ester, (2R)-
• F30034
• MFCD10698158
• 1-Boc-2(R)-ethynylpyrrolidine
• tert-butyl (R)-2-ethynylpyrrolidine-1-carboxylate
• J-505122
• (R)-t-Butyl 2-ethynyl-1-pyrrolidinecarboxylate
• (R)-N-Boc-2-Ethynyl-pyrrolidine
• 1-Pyrrolidinecarboxylic acid,2-ethynyl-,tert-butyl ester,(2R)-
• 1-boc-2-(r)-ethynylpyrrolidine
• tert-buty (2R)-2-ethynylpyrrolidine-1-carboxylate
• AKOS006239798
• DTXSID00437478
• AM20080214
• (R)-N-tert-Butoxycarbonyl-2-ethynylpyrrolidine
• MKFYNQAKTJFISL-VIFPVBQESA-N
• 130418-90-5
• SCHEMBL3188564
• A849555
• EN300-298793
• (R)-2-ethynyl-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• AS-48253
• 1-Pyrrolidinecarboxylic acid, 2-ethynyl-, 1,1-dimethylethyl ester, (R)-
• CS-0079691
• 1-t-butyloxycarbonyl-2-(r)-ethynylpyrrolidine
• 1-Pyrrolidinecarboxylic acid, 2-ethynyl-, 1,1-dimethylethyl ester, (2S)-

• MDL： MFCD10698158
• Inchi： 1S/C11H17NO2/c1-5-9-7-6-8-12(9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m0/s1
• InChI Key： MKFYNQAKTJFISL-VIFPVBQESA-N
• SMILES： O(C(N1CCC[C@@H]1C#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.492
• PSA: 29.54000
• LogP: 1.95700